Cas no 893916-04-6 (N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 893916-04-6
• MF: C₂₀H₁₅Cl₂N₅OS
• MW: 444.337000131607
• CID: 6251159
• PubChem ID: 18561835
• Update Time: 2025-10-29

N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• N-(3-chloro-4-methylphenyl)-2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetamide
• N-(3-chloro-4-methylphenyl)-2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• 893916-04-6
• N-(3-chloro-4-methylphenyl)-2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
• F1874-0742
• AKOS024615611

• Inchi： 1S/C20H15Cl2N5OS/c1-12-2-5-14(8-17(12)22)26-18(28)10-29-20-16-9-25-27(19(16)23-11-24-20)15-6-3-13(21)4-7-15/h2-9,11H,10H2,1H3,(H,26,28)
• InChI Key： DCDBZOWBRQNWRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(CSC1=C2C=NN(C3C=CC(=CC=3)Cl)C2=NC=N1)=O

Computed Properties

• Exact Mass: 443.0374367g/mol
• Monoisotopic Mass: 443.0374367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 98Ų

Additional information on N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

Professional Introduction to N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 893916-04-6)

N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 893916-04-6, represents a unique molecular architecture that combines a phenyl ring substituted with chloro and methyl groups with a pyrazolo[3,4-d]pyrimidine core functionalized with a sulfanyl group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known heterocyclic system that has been extensively studied for its biological activities. This particular scaffold is known to exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The presence of the sulfanyl group in the molecule further enhances its potential biological activity by introducing a polar moiety that can interact with biological targets. The combination of these structural elements suggests that N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide may possess significant therapeutic potential.

In recent years, there has been growing interest in the development of novel compounds based on the pyrazolo[3,4-d]pyrimidine scaffold due to their favorable pharmacokinetic properties and low toxicity profiles. Several derivatives of this scaffold have entered clinical trials for the treatment of various diseases, including cancer and infectious diseases. The compound under discussion, N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide, has not yet been widely studied in clinical settings, but its structural features suggest that it may have similar or even superior biological activities compared to previously investigated derivatives.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro and methyl groups on the phenyl ring enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes. Additionally, the sulfanyl group can form hydrogen bonds with biological targets, increasing the binding affinity of the compound. These structural modifications make N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide a promising candidate for further development.

The potential applications of this compound are vast and span across multiple therapeutic areas. In oncology, for instance, pyrazolo[3,4-d]pyrimidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The sulfanyl group in N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide may enhance its ability to interact with these targets by improving solubility and binding affinity. Similarly, in infectious disease research, this compound may exhibit activity against bacteria and viruses by interfering with essential metabolic pathways.

In conclusion, N-(3-chloro-4-methylphenyl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide is a structurally complex and biologically potent compound with significant therapeutic potential. Its unique combination of structural features makes it an attractive candidate for further research in drug discovery and medicinal chemistry. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.